Cas no 2640353-14-4 (Pyrazolo[1,5-a]pyrimidin-7-amine, 3,5-dichloro-)

Technical Introduction: Pyrazolo[1,5-a]pyrimidin-7-amine, 3,5-dichloro- is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core substituted with chlorine atoms at the 3- and 5-positions and an amine group at the 7-position. This structure imparts significant reactivity and versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The dichloro substitution enhances electrophilic properties, facilitating further functionalization, while the amine group offers a handle for derivatization. Its rigid fused-ring system contributes to stability and potential bioactivity, particularly in the development of kinase inhibitors or antimicrobial agents. The compound’s well-defined synthetic route and high purity make it suitable for research and industrial applications requiring precise molecular scaffolds.

Pyrazolo[1,5-a]pyrimidin-7-amine, 3,5-dichloro- structure

2640353-14-4 structure

Product Name:Pyrazolo[1,5-a]pyrimidin-7-amine, 3,5-dichloro-

CAS No:2640353-14-4

MF:C₆H₄Cl₂N₄

MW:203.028758049011

CID:6795130

Update Time:2025-05-28

Pyrazolo[1,5-a]pyrimidin-7-amine, 3,5-dichloro- Chemical and Physical Properties

Names and Identifiers

- Pyrazolo[1,5-a]pyrimidin-7-amine, 3,5-dichloro-
- 3,5-dichloropyrazolo[1,5-a]pyrimidin-7-amine
- Inchi： 1S/C6H4Cl2N4/c7-3-2-10-12-5(9)1-4(8)11-6(3)12/h1-2H,9H2
- InChI Key： GERKHNUJIGIYGF-UHFFFAOYSA-N
- SMILES： C12=C(Cl)C=NN1C(N)=CC(Cl)=N2

Experimental Properties

Density: 1.88±0.1 g/cm3(Predicted)
pka: 1.75±0.40(Predicted)

Pyrazolo[1,5-a]pyrimidin-7-amine, 3,5-dichloro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX1944-100mg	3,5-dichloropyrazolo[1,5-a]pyrimidin-7-amine	2640353-14-4	95%	100mg	￥989.0	2024-04-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX1944-250mg	3,5-dichloropyrazolo[1,5-a]pyrimidin-7-amine	2640353-14-4	95%	250mg	￥1582.0	2024-04-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX1944-500mg	3,5-dichloropyrazolo[1,5-a]pyrimidin-7-amine	2640353-14-4	95%	500mg	￥2638.0	2024-04-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX1944-1g	3,5-dichloropyrazolo[1,5-a]pyrimidin-7-amine	2640353-14-4	95%	1g	￥3957.0	2024-04-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX1944-5g	3,5-dichloropyrazolo[1,5-a]pyrimidin-7-amine	2640353-14-4	95%	5g	￥11871.0	2024-04-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX1944-10g	3,5-dichloropyrazolo[1,5-a]pyrimidin-7-amine	2640353-14-4	95%	10g	￥19785.0	2024-04-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX1944-100.0mg	3,5-dichloropyrazolo[1,5-a]pyrimidin-7-amine	2640353-14-4	95%	100.0mg	￥989.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX1944-250.0mg	3,5-dichloropyrazolo[1,5-a]pyrimidin-7-amine	2640353-14-4	95%	250.0mg	￥1582.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX1944-500.0mg	3,5-dichloropyrazolo[1,5-a]pyrimidin-7-amine	2640353-14-4	95%	500.0mg	￥2638.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX1944-1.0g	3,5-dichloropyrazolo[1,5-a]pyrimidin-7-amine	2640353-14-4	95%	1.0g	￥3957.0000	2025-04-11